[1-[[(2S)-1-[(1-Cyclohexyl-3-hydroxy-6-methylheptan-2-yl)amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-methylamino]-1-oxo-3-phenylpropan-2-yl] N-methyl-N-[2-[methyl(morpholine-4-carbonyl)amino]ethyl]carbamate;hydrochloride

• CAS No.: 150679-23-5
• Product Name: [1-[[(2S)-1-[(1-Cyclohexyl-3-hydroxy-6-methylheptan-2-yl)amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-methylamino]-1-oxo-3-phenylpropan-2-yl] N-methyl-N-[2-[methyl(morpholine-4-carbonyl)amino]ethyl]carbamate;hydrochloride
• Molecular Formula: C40H64ClN7O7
• Molecular Weight: 790.4 g/mol
• IUPAC Name: [1-[[(2S)-1-[(1-cyclohexyl-3-hydroxy-6-methylheptan-2-yl)amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-methylamino]-1-oxo-3-phenylpropan-2-yl] N-methyl-N-[2-[methyl(morpholine-4-carbonyl)amino]ethyl]carbamate;hydrochloride
• Standard InChI: InChI=1S/C40H63N7O7.ClH/c1-29(2)16-17-35(48)33(24-30-12-8-6-9-13-30)43-37(49)34(26-32-27-41-28-42-32)46(5)38(50)36(25-31-14-10-7-11-15-31)54-40(52)45(4)19-18-44(3)39(51)47-20-22-53-23-21-47;/h7,10-11,14-15,27-30,33-36,48H,6,8-9,12-13,16-26H2,1-5H3,(H,41,42)(H,43,49);1H/t33?,34-,35?,36?;/m0./s1
• Standard InChIKey: MBTHCNKHNNGZGE-CWGYWMLVSA-N
• Isomeric SMILES: CC(C)CCC(C(CC1CCCCC1)NC(=O)[C@H](CC2=CN=CN2)N(C)C(=O)C(CC3=CC=CC=C3)OC(=O)N(C)CCN(C)C(=O)N4CCOCC4)O.Cl
• SMILES: CC(C)CCC(C(CC1CCCCC1)NC(=O)C(CC2=CN=CN2)N(C)C(=O)C(CC3=CC=CC=C3)OC(=O)N(C)CCN(C)C(=O)N4CCOCC4)O.Cl
• Canonical SMILES: CC(C)CCC(C(CC1CCCCC1)NC(=O)C(CC2=CN=CN2)N(C)C(=O)C(CC3=CC=CC=C3)OC(=O)N(C)CCN(C)C(=O)N4CCOCC4)O.Cl
• Synonyms: 1-cyclohexyl-3-hydroxy-6-methyl-2-(N(alpha)-methyl-N(alpha)-(2-(N-methyl-N-(2-(N-methyl-N-morpholinocarbonylamino)ethyl)aminocarbonyloxy)-3-phenylpropionyl)histidyl)aminoheptane hydrochloride; FK 906; FK-906; FK906
• PubChem Compound: 132922
• Last Modified: Nov 11 2021